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Compound of Interest

Compound Name: 4-(Methylthio)butyl azide
CAS No.: 57775-01-6
Cat. No.: B113494
Get Quote
. J

Executive Summary

4-(Methylthio)butyl azide (CAS: 57775-01-6) is a bifunctional organosulfur building block
widely utilized in chemical biology and medicinal chemistry.[1] It serves as a critical linker,
combining a bioorthogonal azide handle for "Click" chemistry (CUAAC) with a thioether motif
that mimics the side chain of methionine. This guide provides a rigorous technical analysis of
its physicochemical properties, safety profile based on C/N ratio calculations, and optimized
synthetic protocols.

Critical Advisory: Due to the presence of the thioether group, this molecule acts as a "soft"
ligand that can poison copper catalysts during Click reactions. This guide details the specific
ligand-accelerated protocols required to overcome this inhibition.

Chemical Identity & Physicochemical Properties[1]
[2]

The molecule consists of a four-carbon aliphatic chain terminated by a methyl thioether at one
end and an azido group at the other. It is generally isolated as a colorless to pale yellow liquid.
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ble 1: Physicochemical Specificati

Property Data Notes

1-Azido-4-
IUPAC Name
(methylsulfanyl)butane

CAS Number 57775-01-6
Molecular Formula CsH11NsS
Molecular Weight 145.23 g/mol
) o Do not distill (Explosion
Physical State Liquid (at STP)
Hazard)
) ) Based on alcohol precursor
Density ~1.05 g/mL (Estimated)
(0.993 g/mL)
Warning: Decomposes
Boiling Point >200°C (Decomposes) explosively before boiling at
atm pressure.[1][2][3]
Solubility DCM, MeOH, DMSO, DMF Limited water solubility
Precursor 4-(Methylthio)-1-butanol CAS: 20582-85-8

Stability & Safety Profile (The "Rule of Three"
Analysis)

Working with low molecular weight organic azides requires a strict quantitative safety
assessment. We apply the Smith Open-Chain Azide Rule to determine the stability of 4-
(Methylthio)butyl azide.

CIN Ratio Calculation

The stability of an organic azide is estimated by the ratio of carbon/oxygen atoms to nitrogen
atoms.[4]

[4]
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For 4-(Methylthio)butyl azide (CsH11NsS):
e Ratio = 1.66[1]

Safety Interpretation

e Threshold: Aratio

is generally considered stable for isolation and storage.[1]

o Assessment: With a ratio of 1.66, this compound falls into the "Intermediate Stability” class.
o Handling: It can be isolated, but must not be distilled.[1]

o Storage: Store at -20°C in the dark. Long-term storage should ideally be in solution (e.g.,
0.5 M in DMSO or t-BuOH) to mitigate shock sensitivity.[1]

o Scale: Limit synthesis to < 5 grams per batch.

Synthesis Protocol: The Self-Validating Workflow

The most robust route utilizes the commercially available 4-(methylthio)-1-butanol.[1] The direct
nucleophilic substitution via a mesylate intermediate is preferred over the Mitsunobu reaction
for scalability and purification ease.[1]

Diagram 1: Synthesis Workflow (DOT)

MsCl, Et3N NaN3, DMF
4-(Methylthio)butanol DCM, 0°C » Mesylate Intermediate 60°C, 4h o | 4-(Methylthio)butyl Azide Extraction o Aqueous Waste
(Start) (Unstable, do not isolate long-term) o (Final Product) "] (Contains NaN3 - Treat!)

Click to download full resolution via product page

Caption: Two-step conversion of alcohol to azide via mesylation. Note the safety disposal step
for azide waste.

Detailed Protocol

Step 1: Mesylation
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Dissolve 4-(methylthio)-1-butanol (1.0 eq) in anhydrous Dichloromethane (DCM) under inert
atmosphere (

)

Cool to 0°C. Add Triethylamine (1.5 eq).
Dropwise add Methanesulfonyl chloride (MsCl, 1.2 eq).[1]

Validation: Monitor by TLC (EtOAc/Hexane). The alcohol spot should disappear within 1
hour.

Workup: Wash with cold water, dry over

, and concentrate carefully (do not heat >30°C).

Step 2: Azidation

Dissolve the crude mesylate in DMF (0.5 M concentration).

Add Sodium Azide (

, 1.5 eq). Safety: Use plastic spatulas; avoid metal contact.

Heat to 60°C for 4 hours behind a blast shield.

Validation: IR Spectroscopy of an aliquot should show a strong peak at ~2100

(Azide stretch).

Purification: Dilute with water, extract into Diethyl Ether (

). Wash organic layer 3x with water to remove DMF.[1] Dry and concentrate at reduced
pressure (cold bath). Do not distill.

Reactivity & Chemical Biology Applications[1][6][7]
[8]
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The utility of 4-(Methylthio)butyl azide is defined by its dual reactivity: the orthogonal Click
chemistry of the azide and the redox/alkylation susceptibility of the thioether.

The "Thioether Effect" in CUAAC

The thioether sulfur is a soft Lewis base that can coordinate to Cu(l), the active catalyst in
Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC).

o Problem: Naked Cu(l) species are sequestered by the thioether, leading to sluggish kinetics
and requiring higher copper loads (which causes protein damage).

o Solution: You must use accelerating ligands (e.g., THPTA or BTTAA).[1] These ligands bind
Cu(l) more strongly than the thioether, maintaining catalytic turnover while protecting the
metal from oxidation.

Diagram 2: Reactivity & Interference Pathways (DOT)[1]

4-(Methylthio)butyl Azide

Oxidants

+ Alkyne, Cu(l)

Oxidation (H202/mCPBA) Catalyst Poisoning Requires THPTA/BTTAA
Forms: Sulfoxide/Sulfone (Cu-S coordination) to prevent poisoning

|
I
lInhibits
|
I

. "Restores Activity

CUuAAC (Click Reaction)

Forms: 1,2,3-Triazole

Click to download full resolution via product page

Caption: Reactivity profile highlighting the necessity of ligands to prevent catalyst poisoning by
the thioether group.

Experimental Guidelines for Click Reaction

When conjugating this azide to an alkyne-tagged protein or small molecule:
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. With Thioether
Component Standard Condition ] . Reason
Azide (Modified)

Copper Source (1 mM) (1 mM) Source of Cu.[1]
Sodium Ascorbate (5 Sodium Ascorbate (5 Maintains Cu(l) state.
Reductant
mM) mM) [1]
) THPTA or BTTAA (5 Critical: Prevents S-
Ligand TBTA (or none) o
mM) Cu coordination.[1]
PBS pH 7.4 Oxygen promotes S-
Buffer PBS pH 7.4 o
(Degassed) oxidation.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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